2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide
• InChI: InChI=1S/C27H29N3O3/c1-2-29(23-11-7-4-8-12-23)27(31)25-20-24(30(32)33)13-14-26(25)28-17-15-22(16-18-28)19-21-9-5-3-6-10-21/h3-14,20,22H,2,15-19H2,1H3
• InChI Key: QSOIHNCWMDUDCO-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C27H29N3O3
• Molecular Weight: 443.5 g/mol

Description

2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide, also known as BPN or F 11356, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide has been widely studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide has been used as a tool to study the role of dopamine and other neurotransmitters in the brain. In pharmacology, 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide has been investigated for its potential as a drug candidate for the treatment of various disorders, including Parkinson's disease and schizophrenia. In drug discovery, 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide has been used as a lead compound for the development of novel drugs with improved efficacy and safety profiles.

Mechanism of Action

2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide acts as a dopamine D3 receptor antagonist, which means it binds to and blocks the activity of this receptor. The dopamine D3 receptor is involved in the regulation of various physiological processes, including motor function, reward, and addiction. By blocking this receptor, 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects
2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine release, the regulation of motor function, and the potential to reduce addictive behaviors. 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide has also been shown to have some neuroprotective effects, which may have implications for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide is its selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide also has some limitations, including its relatively low potency and its potential for off-target effects.

Future Directions

There are several potential future directions for the study of 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists based on the structure of 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide. Another area of interest is the investigation of 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide's potential as a therapeutic agent for the treatment of various disorders, including addiction and neurodegenerative diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of 2-(4-benzylpiperidin-1-yl)-N-ethyl-5-nitro-N-phenylbenzamide and its potential mechanisms of action.